2-(1,3-benzoxazol-2-ylthio)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H14N2O3S/c1-20-12-6-4-5-11(9-12)17-15(19)10-22-16-18-13-7-2-3-8-14(13)21-16/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: YNOVCYAIYYGEFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CSC2=NC3=CC=CC=C3O2
• Molecular Formula: C16H14N2O3S
• Molecular Weight: 314.4 g/mol

Description

2-(1,3-benzoxazol-2-ylthio)-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C16H14N2O3S and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.07251349 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Silylation and Heterocycles Formation The interaction of N-(2-hydroxyphenyl)acetamide with methyl(organyl)dichlorosilanes leads to the formation of silaheterocyclic compounds and their hydrolysis forms. These compounds are of interest due to their equilibrium between 5-membered and 7-membered cyclic structures and their potential applications in materials science and synthetic chemistry (Lazareva et al., 2017).

Antitumor Activity of Benzothiazole Derivatives The synthesis and evaluation of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings revealed potential antitumor activity. This study underscores the importance of such compounds in developing new cancer treatments (Yurttaş et al., 2015).

Allelochemicals Transformation in Agriculture A review of microbial transformation products of benzoxazolinone and benzoxazinone allelochemicals, which are present in crops like wheat, rye, and maize, discusses their significance in utilizing allelopathic properties for weed and disease suppression in agriculture (Fomsgaard et al., 2004).

Antimicrobial Activity of Sulphonamide Derivatives The study of the reactivity of 2-bromo-N-(phenylsulfonyl)acetamide derivatives towards various nucleophiles resulted in compounds with good antimicrobial activity. This research contributes to the development of new antimicrobial agents (Fahim & Ismael, 2019).

Anthelmintic Evaluation of Triazole Moiety A series of compounds synthesized for anthelmintic activity testing demonstrated potential in treating parasitic worm infections, contributing to the field of parasitology and pharmaceutical sciences (Kumar & Sahoo, 2014).